1-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-(2,4-dimethoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18ClFN2O4/c1-28-13-8-9-18(19(11-13)29-2)24-20(26)14-5-4-10-25(21(14)27)12-15-16(22)6-3-7-17(15)23/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key: OBBYGIMTCYDVAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=CC=C3Cl)F)OC
• Molecular Formula: C21H18ClFN2O4
• Molecular Weight: 416.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18ClFN2O4 and its molecular weight is 416.83. The purity is usually 95%.
BenchChem offers high-quality 1-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-chloro-6-fluorobenzyl)-N-(2,4-dimethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• In the field of polymer science, related compounds have been synthesized and characterized for various applications. For example, aromatic polyamides incorporating similar structures have been developed, demonstrating properties like high thermal stability and solubility in organic solvents, suitable for creating transparent, tough films (Yang, Hsiao, & Yang, 1999).
• Another study focused on the synthesis of ortho-linked polyamides, again showing high thermal stability and solubility, indicating potential for advanced material applications (Hsiao, Yang, & Chen, 2000).

Pharmaceutical Research

• In pharmaceutical research, compounds with structural similarities have been investigated as potential HIV integrase inhibitors, highlighting their relevance in antiviral drug development (Pace et al., 2007).
• Another study synthesized and evaluated compounds as antibacterial agents, contributing to the development of new antibiotics (Egawa et al., 1984).

Miscellaneous Applications

• Research on related compounds includes studying their properties in various solvents, which is important for applications in chemistry and material science (Patil et al., 2011).
• They have also been used in studies of metabolism and disposition in drug development, as shown in research using 19F-NMR spectroscopy (Monteagudo et al., 2007).